Cas no 1256359-80-4 (4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester)

• Product Name: 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester
• CAS No: 1256359-80-4
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD16660304
• CID: 828590
• PubChem ID: 53217175
• Update Time: 2025-10-29

4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• N,N-dimethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid,pinacol ester
• B-2896
• X0441
• 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester
• A1-18173
• CS-0176517
• BS-26508
• DTXSID70682276
• 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid pinacol ester
• MFCD16660304
• AKOS022184116
• E84754
• N,N-Dimethyl-2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-acetamide
• 1256359-80-4

• MDL： MFCD16660304
• Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-9-7-12(8-10-13)11-14(19)18(5)6/h7-10H,11H2,1-6H3
• InChI Key： UHFLYUIVDOUTRD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CC(N(C)C)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.18500
• Monoisotopic Mass: 289.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.61650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester

Introduction to 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester (CAS No. 1256359-80-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester, identified by the Chemical Abstracts Service Number (CAS No.) 1256359-80-4, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of boronic acid esters, which are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry. The presence of both a N,N-dimethylaminocarbonyl (DMAC) moiety and a methylphenyl (anisyl) group in its molecular framework endows it with distinct reactivity and biological potential, making it a valuable tool for the development of novel pharmaceuticals and biologically active molecules.

The N,N-dimethylaminocarbonyl group is a well-established protecting group for alcohols and amines, commonly employed in synthetic protocols to enhance stability and facilitate selective transformations. Its incorporation into the boronic acid ester backbone of this compound not only imparts stability but also opens up avenues for further functionalization, allowing chemists to tailor its properties for specific applications. The methylphenyl (anisyl) aromatic ring, on the other hand, contributes to the compound's solubility in polar organic solvents and can serve as a handle for further derivatization, enabling the construction of more complex molecular architectures.

Boronic acid esters, including derivatives like 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester, are particularly noteworthy for their utility in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. The Suzuki-Miyaura reaction, in particular, has revolutionized the construction of biaryl compounds—a class of molecules that are prevalent in natural products and pharmaceuticals. The pinacol ester functionality enhances the stability of the boronic acid moiety under various reaction conditions, making it an ideal candidate for long-chain polymerization and combinatorial chemistry applications.

In recent years, there has been a surge in research focused on leveraging boronic acid esters for therapeutic applications. These compounds have been explored as inhibitors of enzymes involved in cancer metabolism, such as poly(ADP-ribose) polymerases (PARPs), which play a critical role in DNA repair mechanisms. Additionally, boron-containing compounds have shown promise as radiopharmaceuticals due to their ability to be incorporated into targeted vectors for positron emission tomography (PET) imaging. The structural features of 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester make it a compelling candidate for such applications, as its bifunctional nature allows for both covalent attachment to biomolecules and participation in metal-catalyzed reactions.

The development of novel methodologies for boronic acid ester synthesis has been another area of intense interest. Traditional methods often rely on halogenated precursors or require harsh conditions that may lead to side reactions. However, recent advances have introduced more sustainable and efficient routes to these valuable intermediates. For instance, transition-metal-free coupling strategies have been developed that utilize readily available starting materials and operate under mild conditions. These innovations have not only improved the accessibility of boronic acid esters like 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester but also reduced the environmental footprint of their production.

The biological activity of this compound has also been explored in detail. Studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. By modifying the substituents on the aromatic ring or introducing additional functional groups via cross-coupling reactions, researchers can generate libraries of compounds with tailored biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead molecules with therapeutic potential.

Furthermore, the use of computational chemistry has played a pivotal role in understanding the reactivity and selectivity of 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester. Molecular modeling techniques allow researchers to predict how this compound will interact with other molecules, providing insights into its mechanism of action and potential side effects. This computational approach complements experimental efforts by enabling rapid virtual screening of thousands of derivatives before synthesizing them in the lab—a strategy that significantly accelerates drug discovery programs.

The pharmaceutical industry has also embraced boronic acid esters as key components in prodrugs designed to enhance bioavailability or target specific tissues. The stability provided by the pinacol ester linkage ensures that these prodrugs remain intact until they reach their site of action within the body. Additionally, the presence of polar functional groups like the DMAC moiety allows for interactions with biological targets that might otherwise be inaccessible to smaller hydrophobic molecules.

Another emerging application lies in materials science, where organoboron compounds are being investigated for their potential use as precursors in organic electronics. The ability to precisely control molecular architecture through cross-coupling reactions enables the design of materials with tailored electronic properties—such as conductive polymers or light-emitting diodes (OLEDs). The versatility offered by 4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester makes it a promising candidate for these applications due to its compatibility with existing synthetic protocols.

The environmental impact of chemical synthesis has prompted researchers to seek greener alternatives to traditional methods. Biocatalysis—the use of enzymes or whole cells as catalysts—has emerged as a powerful tool for synthesizing boronic acid esters under mild conditions with high selectivity. Enzymes such as cytochrome P450 monooxygenases have been engineered to perform oxidation reactions on boron-containing substrates without generating hazardous waste products. This approach aligns with global efforts toward sustainable chemistry by reducing reliance on toxic reagents and minimizing energy consumption.

In conclusion,4-(N,N-Dimethylaminocarbonyl)methylphenylboronic acid, pinacol ester (CAS No. 1256359-80-4) represents an exciting opportunity at the intersection of chemical biology and medicinal chemistry due to its unique structural features and broad applicability across multiple disciplines including drug discovery,prodrug development, materials science,and green chemistry initiatives aimed at creating more sustainable synthetic routes while maintaining high yields and purity standards required by modern pharmaceutical processes.